Cas no 2112449-88-2 (2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo1,2-apyrazine-2,7-dicarboxylate)

• Product Name: 2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo1,2-apyrazine-2,7-dicarboxylate
• CAS No: 2112449-88-2
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5618399
• PubChem ID: 146708408
• Update Time: 2023-11-25

2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo1,2-apyrazine-2,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2112449-88-2
• 2-(tert-Butyl) 7-methyl 3,4,6,7-tetrahydropyrrolo[1,2-a]pyrazine-2,7(1H)-dicarboxylate
• 2-(1,1-Dimethylethyl) 7-methyl 3,4-dihydropyrrolo[1,2-a]pyrazine-2,7(1H)-dicarboxylate
• 2-tert-butyl 7-methyl 1H,2H,3H,4H-pyrrolo1,2-apyrazine-2,7-dicarboxylate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-6-5-15-8-10(12(17)19-4)7-11(15)9-16/h7,10H,5-6,8-9H2,1-4H3
• InChI Key： JCGKZEQMQAPPRL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN2CC(C(=O)OC)C=C2C1)=O

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 415.9±45.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)